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Compound of Interest

Compound Name: 1,2-Dimethylcyclopentene

Cat. No.: B3386875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,2-
Dimethylcyclopentene. The information is curated for professionals in research and

development who require precise data for experimental design, chemical synthesis, and drug

development applications. This document includes a summary of quantitative physical data,

detailed experimental protocols for synthesis and property determination, and a visualization of

its synthetic pathway.

Core Physical and Chemical Properties
1,2-Dimethylcyclopentene is a cyclic alkene with the molecular formula C₇H₁₂.[1] Its structure,

characterized by a five-membered ring with two adjacent methyl groups on the double bond,

dictates its physical and chemical behavior.

The following table summarizes the key physical properties of 1,2-Dimethylcyclopentene.
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Property Value Reference

Molecular Formula C₇H₁₂ [1]

Molecular Weight 96.17 g/mol [1]

Boiling Point 105.8 - 106 °C at 760 mmHg [2][3]

Melting Point -90.4 °C [2][3]

Density 0.815 g/cm³ [2]

Refractive Index 1.456 [2][4]

Vapor Pressure 33.9 mmHg at 25°C [2]

Critical Temperature 301 °C [3]

Critical Pressure 33.4 atm [3]

CAS Number 765-47-9 [1]

IUPAC Name 1,2-dimethylcyclopentene [1]

SMILES CC1=C(CCC1)C [1]

Experimental Protocols
The following sections detail the methodologies for the synthesis of 1,2-
Dimethylcyclopentene and the determination of its fundamental physical properties.

A common and effective method for the synthesis of 1,2-Dimethylcyclopentene is the acid-

catalyzed dehydration of 1,2-Dimethylcyclopentanol.[3] This reaction typically proceeds through

an E1 elimination mechanism.

Materials:

1,2-Dimethylcyclopentanol

Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

Distillation apparatus
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Heating mantle

Separatory funnel

Anhydrous sodium sulfate

Collection flask

Procedure:

Place a measured amount of 1,2-Dimethylcyclopentanol into a round-bottom flask.

Slowly add a catalytic amount of concentrated sulfuric acid or phosphoric acid to the alcohol

while cooling the flask in an ice bath to control the initial exothermic reaction.

Assemble a simple distillation apparatus with the round-bottom flask, a distillation head, a

condenser, and a collection flask.

Gently heat the mixture using a heating mantle. The lower-boiling product, 1,2-
Dimethylcyclopentene, will distill over along with water.

Collect the distillate, which will appear as two phases (an aqueous layer and an organic

layer).

Transfer the distillate to a separatory funnel and separate the organic layer (top layer) from

the aqueous layer.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any

remaining acid, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Decant the dried liquid into a clean, dry flask.

The product can be further purified by fractional distillation to obtain high-purity 1,2-
Dimethylcyclopentene.
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The boiling point can be accurately determined using the Thiele tube method, which is suitable

for small sample volumes.[5]

Materials:

Thiele tube filled with mineral oil

Thermometer

Small glass vial (Durham tube)

Capillary tube (sealed at one end)

Rubber band

Heating source (Bunsen burner or hot plate)

Procedure:

Attach a small glass vial containing approximately 0.5 mL of 1,2-Dimethylcyclopentene to a

thermometer using a small rubber band.[5]

Place a capillary tube, with its open end down, into the vial.[5]

Insert the thermometer assembly into a Thiele tube, ensuring the vial is immersed in the

mineral oil.

Gently heat the side arm of the Thiele tube. This creates a convection current that ensures

uniform heating.[5]

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

Continue heating until the bubbling is continuous, then remove the heat source.

The boiling point is the temperature at which the liquid just begins to re-enter the capillary

tube.[5]
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The density of liquid 1,2-Dimethylcyclopentene can be determined by measuring the mass of

a known volume.[2][6]

Materials:

Digital balance

Graduated cylinder or pycnometer (for higher accuracy)

1,2-Dimethylcyclopentene sample

Procedure:

Measure the mass of a clean, dry graduated cylinder or pycnometer on a digital balance.

Add a precise volume of 1,2-Dimethylcyclopentene to the graduated cylinder or fill the

pycnometer to its calibrated volume.

Record the volume accurately, reading from the bottom of the meniscus if using a graduated

cylinder.

Measure the total mass of the container and the liquid.

Subtract the mass of the empty container to find the mass of the liquid.

Calculate the density using the formula: Density = Mass / Volume.[2]

Mandatory Visualization
The synthesis of 1,2-Dimethylcyclopentene from 1,2-Dimethylcyclopentanol proceeds via an

E1 elimination mechanism, which is depicted in the following diagram.

Step 1: Protonation of the Alcohol
Step 2: Formation of Carbocation Step 3: Deprotonation

1,2-Dimethylcyclopentanol

Protonated Alcohol (Oxonium Ion)
+ H+

Tertiary Carbocation

- H₂O

H+

1,2-Dimethylcyclopentene
- H+

H₂O H+
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Click to download full resolution via product page

Caption: E1 mechanism for the synthesis of 1,2-Dimethylcyclopentene.

Spectral Information
Spectral data is crucial for the structural confirmation of 1,2-Dimethylcyclopentene.

¹H NMR: Proton NMR spectra are available and can be used to confirm the presence and

connectivity of the different types of protons in the molecule.[7]

IR Spectra: Infrared spectroscopy data is available, which can identify the characteristic C=C

double bond stretching frequency of the alkene.[7]

Raman Spectra: Raman spectral data has also been documented.[7]

Safety and Handling
1,2-Dimethylcyclopentene is a flammable liquid and vapor. It may cause skin and eye

irritation. Appropriate safety precautions, including the use of personal protective equipment

(PPE) such as safety goggles, gloves, and a lab coat, should be employed when handling this

chemical. Work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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